Cas no 2172371-60-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2172371-60-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6359028
• PubChem ID: 165810679
• Update Time: 2025-10-28

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-4-methylpentanoic acid
• EN300-1516788
• 2172371-60-5

• Inchi： 1S/C27H34N2O5/c1-17(2)13-18(25(31)32)15-28-24(30)14-27(3,4)29-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,13-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： LIKNEYBVWFHJPF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid

Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2172371-60-5)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2172371-60-5) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a branched alkyl chain, makes it invaluable in solid-phase peptide synthesis (SPPS), a technique central to modern drug discovery and biopharmaceutical development. Researchers and pharmaceutical companies increasingly seek such derivatives to design peptide-based therapeutics, driven by the growing demand for targeted therapies and precision medicine.

One of the most searched topics in peptide chemistry revolves around the role of Fmoc-protected amino acids in automated peptide synthesis. The Fmoc group in 2172371-60-5 is pivotal, as it offers orthogonal protection during synthesis, ensuring high yields and minimal side reactions. This aligns with the industry's shift toward green chemistry, where efficiency and waste reduction are prioritized. Users often query how Fmoc deprotection works or compare it to Boc (tert-butoxycarbonyl) strategies, highlighting the need for detailed technical insights.

The branched side chain of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid introduces steric hindrance, a feature exploited to modulate peptide stability and bioavailability. This is particularly relevant in peptide drug formulation, where metabolic resistance and half-life extension are critical. Searches for “peptide backbone modification” or “non-natural amino acids in therapeutics” reflect this trend, underscoring the compound's significance in structure-activity relationship (SAR) studies.

Another hot topic is the integration of AI-driven peptide design with traditional synthesis. Computational tools now predict optimal amino acid derivatives like 2172371-60-5 for specific targets, accelerating rational drug design. Queries such as “machine learning in peptide optimization” or “high-throughput peptide screening” dominate forums, emphasizing the synergy between wet-lab synthesis and in silico modeling.

From a supply chain perspective, the availability of high-purity Fmoc-amino acids like CAS 2172371-60-5 is crucial. Manufacturers emphasize batch-to-batch consistency and low heavy metal content, addressing concerns raised in searches like “GMP-grade peptide reagents”. Regulatory compliance, especially for clinical-grade peptides, further elevates the demand for rigorously characterized compounds.

In summary, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its applications span from academic research to industrial-scale drug production, making it a cornerstone in the evolving landscape of peptide science.